Cas no 19218-16-7 (Aziridine,1,1'-[1,3-propanediylbis(sulfonyl)]bis- (9CI))

Aziridine,1,1'-[1,3-propanediylbis(sulfonyl)]bis- (9CI) structure
19218-16-7 structure
Product Name:Aziridine,1,1'-[1,3-propanediylbis(sulfonyl)]bis- (9CI)
CAS No:19218-16-7
MF:C7H14N2O4S2
MW:254.327059268951
CID:199332
PubChem ID:87964
Update Time:2025-04-19

Aziridine,1,1'-[1,3-propanediylbis(sulfonyl)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Aziridine,1,1'-[1,3-propanediylbis(sulfonyl)]bis- (9CI)
    • 1,3-BIS(ETHYLENIMINOSULPHONYL)PROPANE
    • 1-[3-(aziridin-1-ylsulfonyl)propylsulfonyl]aziridine
    • 1,1'-(propane-1,3-diyldisulfonyl)diaziridine
    • 1,3-Bis(ethyleniminosulfonyl)propane
    • 1,3-Di(ethylenesulfamoyl)propane
    • 1,3-Di(ethylenesulphamoyl)propane
    • Aziridine, 1,1'-(trimethylenedisulfonyl)bis-
    • BRN 0244429
    • omega,omega'-Bis-(ethyleneiminosulphonyl)propane
    • Propane, 1,3-bis(1-aziridinylsulfonyl)-
    • DTXSID50172781
    • SCHEMBL11685564
    • 19218-16-7
    • 4-20-00-00038 (Beilstein Handbook Reference)
    • Inchi: 1S/C7H14N2O4S2/c10-14(11,8-2-3-8)6-1-7-15(12,13)9-4-5-9/h1-7H2
    • InChI Key: AKWZGIZOGBOFFB-UHFFFAOYSA-N
    • SMILES: S(CCCS(N1CC1)(=O)=O)(N1CC1)(=O)=O

Computed Properties

  • Exact Mass: 254.03962
  • Monoisotopic Mass: 254.03949928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 91.1Ų

Experimental Properties

  • Density: 1.4799 (rough estimate)
  • Refractive Index: 1.5690 (estimate)
  • PSA: 74.3

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